Cas no 632-20-2 (D-Threonine)

• Product Name: D-Threonine
• CAS No: 632-20-2
• MF: C₄H₉NO₃
• MW: 119.1192
• MDL: MFCD00064269
• CID: 39297
• PubChem ID: 69435
• Update Time: 2026-01-08

D-Threonine Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2-Amino-3-hydroxybutanoic acid
• (2R,3S)-2-AMINO-3-HYDROXYBUTYRIC ACID
• D-2-AMINO-3-HYDROXYBUTANOIC ACID
• D-2-AMINO-3-HYDROXYBUTYRIC ACID
• D-A-AMINO-B-HYDROXYBUTYRIC ACID
• D-ALPHA-AMINO-BETA-HYDROXYBUTYRIC ACID
• D-(+)-THREONINE
• D-THREONINE, ALLO-FREE
• H-D-THR-OH
• (r)-threonine
• d-threonin
• D-α-Amino-β-hydroxybutyric acid
• D-THREONINE, FREE OF ALLOTHREONINE
• D-THREONINE extrapure
• (2R,3S)-(+)-Threonine, (2R,3S)-2-Amino-3-hydroxybutyric acid, D-α-Amino-β-hydroxybutyric acid
• (2R,3S)-2-Amino-3-hydroxybutyric acid, D-α-Amino-β-hydroxybutyric acid
• D-Theronine
• D(+)-Threonine
• DL-THREONINE
• D-Threonine
• (2R,3S)-(+)-Threonine
• D-β-Hydroxy-2-aMinobutyric acid
• Threonine,D
• Threonine, D-
• AYFVYJQAPQTCCC-STHAYSLISA-N
• D-thr
• DTH
• DL-2-Amino-3-hydroxybutyric acid
• PubChem20724
• PubChem13029
• KSC352S5H
• 80-68-2
• D-Threonine (H-D-Thr-OH)
• HY-W012874
• NSC-46702
• (+/-)-2-Amino-3-hydroxybutyric acid
• D57BF915-CA9E-4A6F-874D-0574B46391E4
• SCHEMBL92731
• DL-Threonine (Allo-Free)
• BRN 1721643
• D-Threonine, >=98% (TLC)
• A20670
• 6028-28-0
• SG6FYY47DD
• (2R,3S)-2-amino-3-hydroxybutanoicacid
• NSC 46702
• D-Threonine, Vetec(TM) reagent grade, >=98%
• AKOS015840144
• CHEMBL1232386
• CS-W013590
• MFCD00063722
• AC-24067
• DS-16710
• T0228
• EN300-196503
• Q44073885
• 144-98-9
• 4-04-00-03171 (Beilstein Handbook Reference)
• UNII-SG6FYY47DD
• 2-Amino-3-hydroxy-butyric acid
• DL-Threonine hydrate (2:1)
• Allo-DL-threonine
• Z1203577993
• EINECS 211-171-8
• MFCD00064269
• 632-20-2
• ZH0031
• CHEBI:16398
• C00820
• DTXSID70859087
• DL-Threonine, >=95% (titration)
• AM82240
• (2R,3S)-2-Amino-3-hydroxybutyric acid;d-(+)-threonine
• DL-Threonine, BioReagent, suitable for cell culture, suitable for insect cell culture
• H-DL-Thr-OH
• (2R,3S)-2-Amino-3-hydroxybutanoic Acid; (2R,3S)-3-Hydroxy-2-aminobutanoic Acid; (R)-Threonine; NSC 46702

• MDL： MFCD00064269
• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m0/s1
• InChI Key： AYFVYJQAPQTCCC-STHAYSLISA-N
• SMILES： O([H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C(=O)O[H])N([H])[H]
• BRN： 1721643

Computed Properties

• Exact Mass: 119.05800
• Monoisotopic Mass: 119.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.9
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: White powder
• Density: 1.3126 (rough estimate)
• Melting Point: 274 ºC
• Boiling Point: 345.8℃ at 760 mmHg
• Flash Point: 162.9℃
• Refractive Index: 28 ° (C=3, H2O)
• Solubility: H2O: soluble
• Water Partition Coefficient: dissolution
• PSA: 83.55000
• LogP: -0.52060
• Solubility: Soluble in water.
• Merck: 9380
• Specific Rotation: 28 º (c=6, water)

D-Threonine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：XO8580000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives D-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-Threonine

Professional Introduction to D-Threonine (CAS No: 632-20-2)

D-Threonine, a stereoisomer of the more commonly studied L-Threonine, is a non-essential amino acid with significant implications in various biochemical pathways and therapeutic applications. With a chemical structure that mirrors its L-isomer but differs in optical activity, D-Threonine (CAS No: 632-20-2) has garnered attention in recent years due to its unique properties and potential benefits in pharmaceutical and nutraceutical industries.

The molecular formula of D-Threonine (CAS No: 632-20-2) is C₄H₉NO₃, reflecting its role as an organic compound with four carbon atoms, nine hydrogen atoms, one nitrogen atom, and three oxygen atoms. This configuration contributes to its versatility in biological systems, particularly in enzyme function and metabolic processes. The compound's stability under various conditions makes it a valuable candidate for research and development in synthetic biology and drug formulation.

Recent studies have highlighted the role of D-Threonine (CAS No: 632-20-2) in enhancing immune response and tissue repair mechanisms. Research published in peer-reviewed journals indicates that D-Threonine can modulate immune cell activity, particularly by influencing the production of cytokines and other signaling molecules. This has opened new avenues for exploring its potential in immunomodulatory therapies, especially for conditions where immune dysregulation is a key factor.

In the realm of nutraceuticals, D-Threonine (CAS No: 632-20-2) has been investigated for its potential to support bone health and wound healing. Its ability to participate in collagen synthesis and osmolyte balance suggests that it may play a role in maintaining structural integrity of tissues. Furthermore, preliminary clinical trials have suggested that D-Threonine supplementation may aid in accelerating the healing process of chronic wounds, making it a promising candidate for therapeutic formulations.

The synthesis and purification of D-Threonine (CAS No: 632-20-2) are critical processes that determine its efficacy in various applications. Advanced synthetic methodologies have enabled the production of high-purity D-Threonine, which is essential for pharmaceutical-grade applications. Techniques such as enzymatic resolution and chiral crystallization have been employed to isolate the D-isomer with minimal contamination from its L counterpart, ensuring optimal performance in biological systems.

Future research directions for D-Threonine (CAS No: 632-20-2) include exploring its role in neuroprotective therapies and metabolic disorders. Studies suggest that D-Threonine may interact with neurotransmitter pathways, potentially offering benefits in cognitive health and neurodegenerative diseases. Additionally, its involvement in energy metabolism pathways makes it a candidate for investigating metabolic syndromes such as obesity and diabetes.

The regulatory landscape for D-Threonine (CAS No: 632-20-2) is evolving as more data emerges on its safety and efficacy. Regulatory bodies are closely monitoring clinical trials and preclinical studies to ensure that products containing D-Threonine meet stringent quality standards. This regulatory oversight is crucial for ensuring patient safety while fostering innovation in therapeutic applications.

In conclusion, D-Threonine (CAS No: 632-20-2) represents a fascinating compound with diverse biological activities and therapeutic potential. Its unique properties make it a valuable asset in pharmaceutical research, nutraceutical formulations, and medical treatments. As ongoing studies continue to unravel its mechanisms of action, the applications of D-Threonine are expected to expand, offering new hope for patients suffering from various health conditions.